N-[4-(2-Bromo-4,5-difluorophenoxy)phenyl]-L-asparagine

• CAS No.: 868359-05-1
• Product Name: N-[4-(2-Bromo-4,5-difluorophenoxy)phenyl]-L-asparagine
• Molecular Formula: C16H13BrF2N2O4
• Molecular Weight: 415.19 g/mol
• IUPAC Name: (2S)-2-amino-4-[4-(2-bromo-4,5-difluorophenoxy)anilino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C16H13BrF2N2O4/c17-10-5-11(18)12(19)6-14(10)25-9-3-1-8(2-4-9)21-15(22)7-13(20)16(23)24/h1-6,13H,7,20H2,(H,21,22)(H,23,24)/t13-/m0/s1
• Standard InChIKey: BNYDDAAZMBUFRG-ZDUSSCGKSA-N
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)C[C@@H](C(=O)O)N)OC2=CC(=C(C=C2Br)F)F
• SMILES: C1=CC(=CC=C1NC(=O)CC(C(=O)O)N)OC2=CC(=C(C=C2Br)F)F
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC(C(=O)O)N)OC2=CC(=C(C=C2Br)F)F
• Appearance: White to off-white solid powder.
• Description: WAY-213613 is a potent, non-substrate inhibitor of EAAT2 (GLT-1) that displays > 44-fold selectivity over EAAT1 and EAAT3 (IC50 values are 85, 3787 and 5004 nM for EAAT2, EAAT3 and EAAT1 respectively). WAY-213613 exhibits no activity towards ionotropic and metabotropic glutamate receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WAY-213613; WAY 213613; WAY213613.
• Reference: 1: Karatas-Wulf U, Koepsell H, Bergert M, Sönnekes S, Kugler P. Protein kinase C-dependent trafficking of glutamate transporters excitatory amino acid carrier 1 and glutamate transporter 1b in cultured cerebellar granule cells. Neuroscience. 2009 Jul 7;161(3):794-805. doi: 10.1016/j.neuroscience.2009.04.017. Epub 2009 Apr 11. PubMed PMID: 19364521.; 2: Dunlop J, McIlvain HB, Carrick TA, Jow B, Lu Q, Kowal D, Lin S, Greenfield A, Grosanu C, Fan K, Petroski R, Williams J, Foster A, Butera J. Characterization of novel aryl-ether, biaryl, and fluorene aspartic acid and diaminopropionic acid analogs as potent inhibitors of the high-affinity glutamate transporter EAAT2. Mol Pharmacol. 2005 Oct;68(4):974-82. Epub 2005 Jul 13. PubMed PMID: 16014807.
• PubChem Compound: 11531745
• Last Modified: Nov 11 2021